Cas no 113334-55-7 (Benzofuran,3-methyl-2-(1-methylethyl)-)

• Product Name: Benzofuran,3-methyl-2-(1-methylethyl)-
• CAS No: 113334-55-7
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 130130
• PubChem ID: 13841619
• Update Time: 2025-04-19

Benzofuran,3-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzofuran,3-methyl-2-(1-methylethyl)-
• Benzofuran, 3-methyl-2-(1-methylethyl)- (9CI)
• 2-isopropyl-3-methyl-benzofuran
• SCHEMBL10129515
• 2-Isopropyl-3-methylbenzofuran
• 3-methyl-2-propan-2-yl-1-benzofuran
• 113334-55-7

• Inchi： 1S/C12H14O/c1-8(2)12-9(3)10-6-4-5-7-11(10)13-12/h4-8H,1-3H3
• InChI Key： JDRVBQXORVDDFK-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1C(C)C

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans